Cas no 848209-06-3 (1-(3-methylphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(3-methylphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 848209-06-3
• MF: C₂₆H₂₅N₃O
• MW: 395.496206045151
• CID: 6577810
• Update Time: 2025-07-01

1-(3-methylphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-(3-methylphenyl)-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(3-methylphenyl)-4-[1-[(2-methylphenyl)methyl]-1H-benzimidazol-2-yl]-

• Inchi： 1S/C26H25N3O/c1-18-8-7-11-22(14-18)28-17-21(15-25(28)30)26-27-23-12-5-6-13-24(23)29(26)16-20-10-4-3-9-19(20)2/h3-14,21H,15-17H2,1-2H3
• InChI Key： QZBUBLGUQQSALP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)CC(C2N(CC3=CC=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 695.9±55.0 °C(Predicted)
• pka: 4.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-methylphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

1-(3-Methylphenyl)-4-{1-(2-Methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(3-methylphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 848209-06-3) stands out as a fascinating molecule with intricate structural features and potential applications. This compound belongs to the class of benzodiazepines, which are known for their unique aromatic systems and versatile chemical properties. The molecule's structure comprises a pyrrolidinone ring fused with a benzodiazole moiety, along with methyl-substituted phenyl groups that contribute to its complexity and reactivity.

The synthesis of this compound involves a series of carefully designed reactions, including Friedel-Crafts alkylation, Suzuki coupling, and cyclization processes. These steps ensure the precise assembly of the molecule's components, resulting in a product with high purity and structural integrity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

One of the most intriguing aspects of this compound is its potential in pharmaceutical research. Studies have shown that benzodiazepine derivatives often exhibit bioactive properties, such as anti-inflammatory and antioxidant effects. In vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential role in drug development. Researchers are currently exploring its efficacy in treating neurodegenerative diseases, where its ability to cross the blood-brain barrier could be advantageous.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid aromatic framework and conjugated system make it an ideal candidate for use in organic electronics. Recent studies have investigated its application as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its electronic properties could enhance device performance. The compound's stability under thermal and photochemical conditions further adds to its suitability for these applications.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradability and toxicity of chemical compounds becomes crucial. Preliminary studies indicate that this compound exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly. However, further research is required to fully assess its ecological footprint.

In conclusion, the compound 1-(3-methylphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 848209-06-3) represents a significant advancement in organic chemistry. Its complex structure, coupled with its diverse potential applications in pharmaceuticals and materials science, positions it as a valuable addition to modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make a lasting impact across various scientific disciplines.